Cas no 478076-98-1 (2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole)

2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a piperazinyl group and a 4-nitrobenzyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and organic synthesis. The nitro group enhances reactivity for further functionalization, while the piperazine ring contributes to solubility and binding affinity, particularly in the development of pharmacologically active molecules. Its benzothiazole scaffold is known for diverse biological activities, including antimicrobial and antitumor potential. The compound's well-defined synthetic pathway and modularity enable precise modifications, supporting its use in targeted drug discovery and mechanistic studies.
2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole structure
478076-98-1 structure
Product Name:2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole
CAS No:478076-98-1
MF:
MW:
CID:3028631
Update Time:2025-10-28

2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(4-NITROBENZYL)PIPERAZINO]-1,3-BENZOTHIAZOLE
    • Benzothiazole, 2-[4-[(4-nitrophenyl)methyl]-1-piperazinyl]-
    • 2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole

2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole Pricemore >>

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Additional information on 2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole

Comprehensive Overview of 2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole (CAS No. 478076-98-1): Properties, Applications, and Market Insights

2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole (CAS No. 478076-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine and benzothiazole moieties, exhibits promising properties for various applications, particularly in drug discovery and material science. Its molecular structure combines a nitrobenzyl group with a piperazine ring, making it a versatile intermediate in synthetic chemistry.

The benzothiazole core of this compound is known for its biological activity, which has led researchers to explore its potential in developing novel therapeutic agents. Recent studies highlight its relevance in targeting central nervous system (CNS) disorders, inflammation, and even certain types of infections. The presence of the 4-nitrobenzyl group further enhances its reactivity, enabling its use in advanced chemical syntheses.

One of the most frequently asked questions about 2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole is its solubility and stability under different conditions. Researchers have noted that it exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored properly. These properties make it a reliable candidate for laboratory use and industrial-scale production.

In the context of current trends, the demand for piperazine derivatives and benzothiazole-based compounds has surged due to their applications in neuropharmacology and anticancer drug development. The compound’s ability to interact with specific biological targets aligns with the growing interest in precision medicine and targeted therapies. Additionally, its role in fluorescence imaging and molecular probes has made it valuable in diagnostic research.

From a market perspective, 2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole is increasingly sought after by pharmaceutical companies and research institutions. Its synthesis and purification processes have been optimized to meet the needs of high-throughput screening and combinatorial chemistry. Suppliers emphasize its high purity (>98%) and consistent quality, ensuring reproducibility in experimental results.

Another key area of interest is the compound’s potential in green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce the environmental impact of its production. This aligns with global efforts to promote sustainable chemical manufacturing and reduce reliance on hazardous reagents.

For those working in medicinal chemistry, the compound’s mechanism of action and structure-activity relationships (SAR) are critical topics. Recent publications have investigated its interactions with enzyme targets and receptor proteins, providing insights into its therapeutic potential. These findings are often discussed in forums and conferences focused on drug discovery innovations.

In summary, 2-4-(4-Nitrobenzyl)piperazino-1,3-benzothiazole (CAS No. 478076-98-1) is a multifaceted compound with broad applications in pharmaceuticals, diagnostics, and material science. Its unique chemical properties, combined with its relevance to cutting-edge research, make it a valuable asset for scientists and industries alike. As advancements in bioorganic chemistry continue, this compound is poised to play an even greater role in shaping future innovations.

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